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Compound of Interest

Compound Name: Pirimicarb-d6

Cat. No.: B1357182 Get Quote

An In-depth Technical Guide to Pirimicarb-d6
This technical guide provides a detailed overview of the core physicochemical properties of

Pirimicarb-d6, a deuterated analog of the insecticide Pirimicarb. This document is intended for

researchers, scientists, and professionals in the fields of drug development, metabolism

studies, and analytical chemistry who require precise information on this stable isotope-labeled

compound.

Physicochemical Properties
Pirimicarb-d6 is a synthetically modified version of Pirimicarb where six hydrogen atoms have

been replaced by their heavier isotope, deuterium. This isotopic labeling is a crucial tool in

various scientific applications, particularly in mass spectrometry-based quantification methods,

where it serves as an internal standard. The incorporation of deuterium atoms results in a

predictable increase in the molecule's mass without significantly altering its chemical behavior.

The key quantitative data for Pirimicarb-d6 and its non-deuterated counterpart are

summarized in the table below for direct comparison.
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Property Pirimicarb-d6 Pirimicarb

Molecular Formula C₁₁D₆H₁₂N₄O₂[1][2] C₁₁H₁₈N₄O₂[3][4][5]

Molecular Weight 244.32 g/mol [1][2][6] 238.29 g/mol [3][4][5][7]

Synonym

2-Dimethylamino-5,6-dimethyl-

4-pyrimidinyl dimethyl-d6-

carbamate[1]

2-(Dimethylamino)-5,6-

dimethyl-4-pyrimidinyl

dimethylcarbamate

Experimental Protocols
The characterization and quantification of Pirimicarb-d6 typically involve standard analytical

techniques. A generalized methodology for its use as an internal standard in a quantitative

analysis (e.g., by Liquid Chromatography-Mass Spectrometry - LC-MS) is outlined below.

Objective: To accurately quantify the concentration of Pirimicarb in a given sample using

Pirimicarb-d6 as an internal standard.

Methodology:

Preparation of Standard Solutions:

Prepare a stock solution of Pirimicarb of a known high concentration in a suitable organic

solvent (e.g., acetonitrile or methanol).

Prepare a separate stock solution of Pirimicarb-d6 at a known high concentration in the

same solvent.

From the Pirimicarb stock solution, create a series of calibration standards at different

concentrations through serial dilution.

Spike each calibration standard and the unknown samples with a constant, known

concentration of the Pirimicarb-d6 internal standard solution.

Sample Preparation:
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The sample matrix (e.g., plasma, tissue homogenate, environmental water sample) is

subjected to an appropriate extraction procedure (e.g., protein precipitation, liquid-liquid

extraction, or solid-phase extraction) to isolate the analyte and internal standard.

The extracted sample is then reconstituted in a solvent compatible with the LC-MS

system.

LC-MS Analysis:

Inject the prepared standards and samples into an LC-MS system.

The liquid chromatography step separates Pirimicarb and Pirimicarb-d6 from other matrix

components based on their physicochemical properties (e.g., using a C18 reversed-phase

column).

The mass spectrometer is operated in a mode that allows for the specific detection and

quantification of both the analyte and the internal standard (e.g., Multiple Reaction

Monitoring - MRM). Specific precursor-to-product ion transitions are monitored for both

Pirimicarb and Pirimicarb-d6.

Data Analysis:

Construct a calibration curve by plotting the ratio of the peak area of Pirimicarb to the peak

area of Pirimicarb-d6 against the concentration of the Pirimicarb standards.

Determine the concentration of Pirimicarb in the unknown samples by calculating their

peak area ratios and interpolating the concentration from the calibration curve.

Logical Relationship Diagram
The following diagram illustrates the relationship between Pirimicarb and its deuterated form,

highlighting the isotopic substitution and the resulting change in molecular properties.
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Pirimicarb (Parent Compound)

Pirimicarb-d6 (Deuterated Analog)

Pirimicarb Formula: C₁₁H₁₈N₄O₂

MW: 238.29 g/mol

Pirimicarb-d6

Isotopic Substitution
(6H → 6D)

Formula: C₁₁D₆H₁₂N₄O₂

MW: 244.32 g/mol

Click to download full resolution via product page

Caption: Relationship between Pirimicarb and Pirimicarb-d6.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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